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Abstract
Amythiamicin B is a member of the thiopeptide class of antibiotics, known for their potent

activity against Gram-positive bacteria. This document provides a detailed technical overview

of the chemical structure and stereochemistry of Amythiamicin B. The structural elucidation,

accomplished through a combination of chemical degradation and advanced spectroscopic

techniques, is detailed, alongside key quantitative data. Furthermore, this guide presents the

complex chemical architecture of Amythiamicin B, including the stereochemical assignments

of its constituent amino acid residues, in a clear and accessible format to support ongoing

research and development efforts in the field of antibiotic drug discovery.

Chemical Structure and Properties
Amythiamicin B is a macrocyclic peptide antibiotic characterized by a highly modified and

cross-linked framework. The core structure is comprised of multiple thiazole rings, a substituted

pyridine, and a unique seryl-prolyl dipeptide side chain. The systematic IUPAC name for

Amythiamicin B is N-((S)-1-((R)-2-carbamoylpyrrolidin-1-yl)-3-hydroxy-1-oxopropan-2-yl)-2-

((12Z,22Z,42Z,82Z,122Z,7R,11R,18R)-11,18-diisopropyl-85-methyl-7-(2-(methylamino)-2-

oxoethyl)-5,9,13,16-tetraoxo-6,10,14,17-tetraaza-1(4,2),2,4,8,12(2,4)-pentathiazola-3(2,3)-

piperidinacyclooctadecaphane-36-yl)thiazole-4-carboxamide.[1]
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The chemical and physical properties of Amythiamicin B are summarized in the table below.

Property Value Reference

Chemical Formula C50H53N15O9S6 [1]

Molecular Weight 1200.43 g/mol [1]

Exact Mass 1199.2475 [1]

Elemental Analysis

C, 50.03%; H, 4.45%; N,

17.50%; O, 11.99%; S,

16.02%

[1]

Stereochemistry
The complex structure of Amythiamicin B contains multiple chiral centers, the precise

stereochemical configuration of which is crucial for its biological activity. The stereochemistry of

the amino acid components was determined to be L for both serine and proline residues

through chiral High-Performance Liquid Chromatography (HPLC) analysis of the acid

hydrolysate.[2] The stereochemical configurations at other chiral centers within the macrocycle

have been defined through total synthesis and extensive 2D NMR studies, as reflected in the

IUPAC name.

Structural Elucidation
The definitive structure of Amythiamicin B was elucidated through a combination of chemical

and spectroscopic methods.

Experimental Protocols
Acid Hydrolysis and Amino Acid Analysis: The constituent amino acids of Amythiamicin B
were identified by complete acid hydrolysis followed by amino acid analysis.

Protocol: A sample of Amythiamicin B was hydrolyzed with 6N HCl at 110°C for 24 hours in

a sealed, evacuated tube. The resulting hydrolysate was dried and the amino acid

composition was determined using an automated amino acid analyzer.
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Chiral HPLC: The stereochemistry of the serine and proline residues was determined by

chiral HPLC analysis of the acid hydrolysate after derivatization.[2]

Spectroscopic Analysis: A suite of spectroscopic techniques, particularly Nuclear Magnetic

Resonance (NMR), was pivotal in assembling the complex macrocyclic structure and the side

chain.

NMR Spectroscopy: 1H and 13C NMR spectra were acquired in a suitable deuterated

solvent (e.g., DMSO-d6 or CD3CN). Advanced 2D NMR experiments, including COSY

(Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC

(Heteronuclear Multiple Bond Correlation), were employed to establish the connectivity of

atoms within the molecule. The HMBC experiments were particularly crucial for determining

the linkages between the various amino acid and thiazole fragments.

Chemical Structure Diagram
The following diagram illustrates the chemical structure of Amythiamicin B, with key

stereocenters indicated.
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Caption: Chemical structure overview of Amythiamicin B.

Conclusion
This technical guide provides a detailed overview of the chemical structure and stereochemistry

of Amythiamicin B. The elucidation of its complex architecture, a testament to modern

spectroscopic and chemical methods, provides a solid foundation for further research. A

thorough understanding of its structure-activity relationships is paramount for the development

of new and effective antibiotics based on the thiopeptide scaffold. The information presented
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herein is intended to serve as a valuable resource for researchers dedicated to advancing the

field of antimicrobial drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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